Cas no 943105-66-6 (2-{3,5-dimethyl-1-(4-methylbenzoyl)-1H-pyrazol-4-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-{3,5-dimethyl-1-(4-methylbenzoyl)-1H-pyrazol-4-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline
• CAS No: 943105-66-6
• Molecular Formula: C₂₂H₂₃N₃O₃S
• Molecular Weight: 409.50132393837
• CID: 6407922
• PubChem ID: 18565312

2-{3,5-dimethyl-1-(4-methylbenzoyl)-1H-pyrazol-4-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline Properties

Names and Identifiers

• 2-{3,5-dimethyl-1-(4-methylbenzoyl)-1H-pyrazol-4-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline
• F2065-0090
• [4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-3,5-dimethylpyrazol-1-yl]-(4-methylphenyl)methanone
• 943105-66-6
• 2-{[3,5-dimethyl-1-(4-methylbenzoyl)-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline
• AKOS002051588
• (4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl)(p-tolyl)methanone
• Methanone, [4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-3,5-dimethyl-1H-pyrazol-1-yl](4-methylphenyl)-

• InChIKey： NZMVGSUSGITZBN-UHFFFAOYSA-N
• Inchi： 1S/C22H23N3O3S/c1-15-8-10-19(11-9-15)22(26)25-17(3)21(16(2)23-25)29(27,28)24-13-12-18-6-4-5-7-20(18)14-24/h4-11H,12-14H2,1-3H3
• SMILES： C(N1C(C)=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C(C)=N1)(C1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 409.14601278g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 409.14601278g/mol
• Heavy Atom Count: 29
• Complexity: 699
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Boiling Point: 631.3±65.0 °C(Predicted)
• pka: -3.31±0.12(Predicted)
• Density: 1.30±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles